Cas no 4578-63-6 (4-tert-butyl-2-hydroxybenzoic acid)
4578-63-6 structure
Product Name:4-tert-butyl-2-hydroxybenzoic acid
CAS No:4578-63-6
MF:C11H14O3
MW:194.227063655853
MDL:MFCD16999904
CID:835669
PubChem ID:433024
Update Time:2025-04-19
4-tert-butyl-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(tert-Butyl)-2-hydroxybenzoic acid
- 4-tert-butyl-2-hydroxybenzoic acid
- Benzoic acid, 4-(1,1-dimethylethyl)-2-hydroxy-
- SCHEMBL342607
- EN300-171434
- CS-0005807
- 4-(tert-butyl)-2-hydroxybenzoicacid
- 4578-63-6
- DEZCCOKUEFEDGQ-UHFFFAOYSA-N
- MFCD16999904
- AKOS016007385
- 2-hydroxy-4-tert-butyl-benzoic Acid
- DB-367980
- DTXSID00330839
- 4-(1,1-dimethylethyl)-2-hydroxybenzoic acid
- MB25463
- AS-62008
-
- MDL: MFCD16999904
- Inchi: 1S/C11H14O3/c1-11(2,3)7-4-5-8(10(13)14)9(12)6-7/h4-6,12H,1-3H3,(H,13,14)
- InChI Key: DEZCCOKUEFEDGQ-UHFFFAOYSA-N
- SMILES: OC1=C(C(=O)O)C=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 154-155 ºC
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 57.53
4-tert-butyl-2-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158089-10g |
4-(tert-butyl)-2-hydroxybenzoic acid |
4578-63-6 | 95+% | 10g |
$1113 | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48400-1g |
4-tert-Butyl-2-hydroxybenzoic acid |
4578-63-6 | 97% | 1g |
¥1528.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T48400-250mg |
4-tert-Butyl-2-hydroxybenzoic acid |
4578-63-6 | 250mg |
¥680.0 | 2021-09-03 | ||
| Chemenu | CM158089-10g |
4-(tert-butyl)-2-hydroxybenzoic acid |
4578-63-6 | 95+% | 10g |
$1113 | 2022-06-11 | |
| Alichem | A019064189-5g |
4-(tert-Butyl)-2-hydroxybenzoic acid |
4578-63-6 | 97% | 5g |
$289.17 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0986299-5g |
4-(tert-Butyl)-2-hydroxybenzoic acid |
4578-63-6 | 95% | 5g |
$500 | 2024-08-02 | |
| Enamine | EN300-171434-0.05g |
4-tert-butyl-2-hydroxybenzoic acid |
4578-63-6 | 95% | 0.05g |
$63.0 | 2023-09-20 | |
| Enamine | EN300-171434-0.1g |
4-tert-butyl-2-hydroxybenzoic acid |
4578-63-6 | 95% | 0.1g |
$93.0 | 2023-09-20 | |
| Enamine | EN300-171434-0.25g |
4-tert-butyl-2-hydroxybenzoic acid |
4578-63-6 | 95% | 0.25g |
$133.0 | 2023-09-20 | |
| Enamine | EN300-171434-0.5g |
4-tert-butyl-2-hydroxybenzoic acid |
4578-63-6 | 95% | 0.5g |
$210.0 | 2023-09-20 |
4-tert-butyl-2-hydroxybenzoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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